Cas no 2229683-80-9 (3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol)
3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
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- 3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol
- EN300-1880277
- 2229683-80-9
-
- Inchi: 1S/C14H19NO/c1-12(9-13-5-3-2-4-6-13)10-14(16)7-8-15-11-14/h2-6,9,15-16H,7-8,10-11H2,1H3/b12-9+
- InChI Key: JSZKVLHHBFAWOE-FMIVXFBMSA-N
- SMILES: OC1(C/C(=C/C2C=CC=CC=2)/C)CNCC1
Computed Properties
- Exact Mass: 217.146664230g/mol
- Monoisotopic Mass: 217.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 32.3Ų
3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1880277-1g |
3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol |
2229683-80-9 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1880277-5g |
3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol |
2229683-80-9 | 5g |
$2858.0 | 2023-09-18 | ||
| Enamine | EN300-1880277-10g |
3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol |
2229683-80-9 | 10g |
$4236.0 | 2023-09-18 | ||
| Enamine | EN300-1880277-0.05g |
3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol |
2229683-80-9 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1880277-0.1g |
3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol |
2229683-80-9 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1880277-0.25g |
3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol |
2229683-80-9 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1880277-0.5g |
3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol |
2229683-80-9 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1880277-1.0g |
3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol |
2229683-80-9 | 1g |
$986.0 | 2023-05-23 | ||
| Enamine | EN300-1880277-2.5g |
3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol |
2229683-80-9 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1880277-5.0g |
3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol |
2229683-80-9 | 5g |
$2858.0 | 2023-05-23 |
3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol
Introduction to 3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol (CAS No. 2229683-80-9)
3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol, with the CAS number 2229683-80-9, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrrolidines, which are cyclic amines with a five-membered ring structure. The presence of a substituted propenyl group and a phenyl ring adds to its structural complexity and functional diversity.
The chemical structure of 3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol is characterized by a pyrrolidine ring with a hydroxyl group at the 3-position and a 2-methyl-3-phenylpropenyl substituent. This unique arrangement of functional groups imparts specific chemical and biological properties, making it an intriguing subject for research and development.
In the realm of medicinal chemistry, 3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol has been studied for its potential therapeutic applications. Recent studies have explored its interactions with various biological targets, including enzymes, receptors, and ion channels. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions.
A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and selectivity of 3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol for several GPCRs. The results indicated that this compound exhibits high affinity for the serotonin 5-HT1A receptor, suggesting its potential as a lead compound for the development of novel antidepressants and anxiolytics. Additionally, preliminary in vitro studies have shown that it can modulate the activity of adenosine A1 receptors, which are involved in regulating sleep and pain perception.
Beyond its interactions with GPCRs, 3-(2-methyl-3-phenylprop-2-en-1-yl)pyrrolidin-3-ol has also been evaluated for its anti-inflammatory properties. Inflammation is a critical factor in many chronic diseases, including arthritis, asthma, and inflammatory bowel disease. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. These findings suggest that it may have therapeutic potential in managing inflammatory conditions.
The pharmacokinetic properties of 3-(2-methyl-3-phenylprop-2-en-1-y l)pyrrolidin - 3 - ol have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for successful drug development. Additionally, preliminary toxicity studies have indicated that it has a low toxicity profile at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.
In conclusion, 3-(2-methyl - 3 - phen yl prop - 2 - en - 1 - yl )py rro lidin - 3 - ol (CAS No . 2 2 2968 3 - 80 - 9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new treatments for various diseases and conditions.
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